Cas no 1803757-88-1 (3-(2-Bromo-5-(fluoromethyl)phenyl)propanoic acid)

• Product Name: 3-(2-Bromo-5-(fluoromethyl)phenyl)propanoic acid
• CAS No: 1803757-88-1
• MF: C₁₀H₁₀BrFO₂
• MW: 261.087605953217
• CID: 4972281
• Update Time: 2025-07-23

3-(2-Bromo-5-(fluoromethyl)phenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Bromo-5-(fluoromethyl)phenyl)propanoic acid

• Inchi： 1S/C10H10BrFO2/c11-9-3-1-7(6-12)5-8(9)2-4-10(13)14/h1,3,5H,2,4,6H2,(H,13,14)
• InChI Key： MCUUVOTUFIMMHL-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CF)C=C1CCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3

Additional information on 3-(2-Bromo-5-(fluoromethyl)phenyl)propanoic acid

Introduction to 3-(2-Bromo-5-(fluoromethyl)phenyl)propanoic acid (CAS No. 1803757-88-1) and Its Emerging Applications in Chemical Biology

3-(2-Bromo-5-(fluoromethyl)phenyl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1803757-88-1, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound belongs to the class of aromatic carboxylic acids, characterized by a propionic acid side chain attached to a phenyl ring that is substituted with both bromine and a fluoromethyl group. Such structural motifs are often exploited in medicinal chemistry for their ability to modulate biological pathways, particularly in the development of novel therapeutic agents.

The presence of both bromo and fluoromethyl substituents on the aromatic ring introduces distinct electronic and steric properties, which can influence the compound's interactions with biological targets. The bromo atom, being electron-withdrawing, can enhance the electrophilicity of certain positions on the ring, making it susceptible to nucleophilic attack in biochemical reactions. Conversely, the fluoromethyl group, while also electron-withdrawing, introduces additional metabolic stability and lipophilicity, which are critical factors in drug design. These features make 3-(2-Bromo-5-(fluoromethyl)phenyl)propanoic acid a versatile scaffold for synthesizing derivatives with tailored biological functions.

In recent years, there has been a surge in research focused on identifying small molecules that can modulate protein-protein interactions (PPIs), a key aspect of many cellular processes. The structural complexity of 3-(2-Bromo-5-(fluoromethyl)phenyl)propanoic acid suggests its potential as a lead compound for developing inhibitors or activators of such interactions. For instance, studies have shown that aromatic carboxylic acids can serve as probes or scaffolds for targeting enzymes involved in cancer metabolism. The specific substitution pattern on the phenyl ring may allow this compound to selectively interact with enzymes such as kinases or transcription factors, thereby modulating signaling pathways relevant to diseases like cancer.

Moreover, the growing interest in fluorinated compounds in drug development underscores the significance of fluoromethyl-containing derivatives. Fluorine atoms are known to enhance drug bioavailability by improving metabolic stability and membrane penetration. The incorporation of a fluoromethyl group into 3-(2-Bromo-5-(fluoromethyl)phenyl)propanoic acid not only enhances its pharmacokinetic properties but also opens avenues for further derivatization using fluorine chemistry techniques. This includes strategies like halogen exchange reactions or cross-coupling reactions, which can be leveraged to introduce additional functional groups and fine-tune biological activity.

Recent advancements in computational chemistry have further facilitated the exploration of 3-(2-Bromo-5-(fluoromethyl)phenyl)propanoic acid's potential applications. Molecular docking studies have been employed to predict its binding affinity to various biological targets, including those implicated in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The ability of this compound to interact with specific amino acid residues within protein targets suggests its utility as an intermediate in the synthesis of enzyme inhibitors or modulators of neuronal signaling pathways.

Another area where 3-(2-Bromo-5-(fluoromethyl)phenyl)propanoic acid shows promise is in the development of probes for imaging applications. Fluorescently labeled derivatives of this compound could serve as tools for visualizing biological processes in living cells or organisms. The combination of aromatic rings with fluorine-containing groups often results in compounds with desirable photophysical properties, such as high quantum yields and tunable emission wavelengths. Such characteristics are essential for fluorescence-based assays and imaging techniques used in drug discovery and diagnostics.

The synthetic accessibility of 3-(2-Bromo-5-(fluoromethyl)phenyl)propanoic acid also contributes to its appeal as a research tool and potential drug candidate. Modern synthetic methodologies have enabled efficient preparation of this compound through multi-step organic synthesis involving readily available starting materials. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired aromatic framework with high precision. This accessibility allows researchers to rapidly explore derivatives and optimize properties such as solubility, bioavailability, and target specificity.

In conclusion,3-(2-Bromo-5-(fluoromethyl)phenyl)propanoic acid (CAS No. 1803757-88-1) represents a promising compound with diverse applications in chemical biology and drug discovery. Its unique structural features, including the presence of both bromo and fluoromethyl substituents on an aromatic ring, make it a valuable scaffold for designing molecules that interact with biological targets involved in various diseases. As research continues to uncover new therapeutic opportunities, compounds like this are likely to play an increasingly important role in developing next-generation treatments.